Cas no 2460749-35-1 (7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride)

• Product Name: 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride
• CAS No: 2460749-35-1
• MF: C₁₂H₁₈Cl₃N₅O
• MW: 354.663218975067
• CID: 5853569
• PubChem ID: 165736467
• Update Time: 2025-07-19

7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride
• 2460749-35-1
• EN300-6760062

• Inchi： 1S/C12H15N5O.3ClH/c1-16-2-4-17(5-3-16)9-6-10-11(13-7-9)12(18)15-8-14-10;;;/h6-8H,2-5H2,1H3,(H,14,15,18);3*1H
• InChI Key： DTZYUHIXLUNXHO-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O=C1C2=C(C=C(C=N2)N2CCN(C)CC2)N=CN1

Computed Properties

• Exact Mass: 353.057693g/mol
• Monoisotopic Mass: 353.057693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride

Research Brief on 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride (CAS: 2460749-35-1)

The compound 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride (CAS: 2460749-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrido[3,2-d]pyrimidin-4-one core and 4-methylpiperazine substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride exhibits high affinity for specific kinase targets, with notable activity against the PI3K/AKT/mTOR pathway, which is often aberrantly activated in malignancies. In vitro assays have demonstrated its ability to inhibit cell proliferation and induce apoptosis in cancer cell lines, highlighting its potential as an anticancer agent.

Further research has delved into the compound's pharmacokinetic profile. Studies in animal models have shown favorable absorption and distribution properties, with the trihydrochloride salt form enhancing its solubility and bioavailability. Metabolomic analyses indicate that the compound undergoes hepatic metabolism, with minimal off-target effects observed at therapeutic doses. These findings underscore its suitability for further development as a drug candidate.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride. Optimized synthetic routes have improved yield and purity, addressing earlier challenges in large-scale manufacturing. This progress is critical for advancing the compound into clinical trials and ensuring a consistent supply for further research.

In summary, 7-(4-methylpiperazin-1-yl)-3H,4H-pyrido[3,2-d]pyrimidin-4-one trihydrochloride (CAS: 2460749-35-1) represents a promising therapeutic candidate with demonstrated kinase inhibitory activity and favorable pharmacokinetic properties. Ongoing studies are focused on elucidating its full therapeutic potential, including its application in combination therapies and its efficacy in patient-derived xenograft models. The compound's development exemplifies the intersection of chemical biology and drug discovery, offering new avenues for treating kinase-driven diseases.